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For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of laboratory research and pharmaceutical development, the
materials we handle are as critical as the outcomes we seek. Isopropyl trioleyl titanate (CAS
No. 136144-62-2), a versatile organotitanium compound, serves as a powerful coupling agent
and surface modifier, enhancing the performance of a wide array of materials.[1] However, its
utility is matched by the imperative for meticulous handling to ensure the safety of personnel
and the integrity of research. This guide provides essential, immediate safety and logistical
information, moving beyond a simple checklist to instill a deep understanding of the "why"
behind each procedural step. Our goal is to empower you with the knowledge to work
confidently and safely with Isopropyl trioleyl titanate, making this a trusted resource for your
laboratory safety and chemical handling needs.

Understanding the Compound: Properties and
Hazards

Before delving into handling protocols, it is crucial to understand the physicochemical
properties and potential hazards of Isopropyl trioleyl titanate. This knowledge forms the
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bedrock of a robust safety culture.

Table 1: Physicochemical Properties of Isopropyl Trioleyl Titanate

Property Value Source

CAS Number 136144-62-2 [21[3]

Molecular Formula C57H10607Ti [2][3]

Molecular Weight 951.32 g/mol [2][3]
Colorless to light yellow, or

Appearance wine-red transparent viscous [2][4]
liquid

Flash Point 100 °C [4]

Density (at 20°C) 0.934 g/cm?3 [4]

Decomposition Temp 255 °C [4]

Solubility

Soluble in isopropanol, xylene,
toluene, and mineral oil.
Hydrolyzes in contact with

water.

[4]

While Isopropyl trioleyl titanate is reported to have low acute toxicity, with a rat oral LD50 of

30g/kg, it is imperative to adhere to rigorous laboratory safety procedures.[4] The primary

hazards are associated with skin and eye contact, as well as inhalation of vapors or mists.[2]

Potential Health Effects:

o Eye Contact: May cause irritation.[2]

» Skin Contact: Prolonged or repeated contact may lead to irritation.[2]

¢ Inhalation: Inhalation of vapors or dust should be avoided.[2]
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Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive personal protective equipment strategy is non-negotiable when handling

Isopropyl trioleyl titanate. The selection of appropriate PPE is dictated by a thorough risk

assessment of the specific procedures being undertaken.[5]

Core PPE Requirements:

Eye and Face Protection: At a minimum, safety glasses with side shields are required. For
procedures with a higher risk of splashing, chemical safety goggles are necessary. When
there is a significant splash hazard, a face shield worn over safety goggles provides the most
robust protection.[6]

Hand Protection: Chemical-resistant gloves are mandatory. Given the compound's solubility
in organic solvents, gloves made of materials such as nitrile or Viton™ are recommended.
Always inspect gloves for any signs of degradation or perforation before use. It is good
practice to double-glove, especially during procedures with a higher risk of exposure.[6]

Body Protection: A standard laboratory coat should be worn at all times. For larger-scale
operations or when there is a risk of significant splashing, a chemical-resistant apron over
the lab coat is advised.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to minimize the inhalation of any vapors or aerosols.[2][5] If a
fume hood is not available or if there is a potential for exposure to exceed permissible limits,
a NIOSH-approved respirator with an appropriate organic vapor cartridge should be used.[6]
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Personal Protective Equipment (PPE) Protocol

Handling Isopropyl Trioleyl Titanate

Eye & Face Protection Hand Protection Body Protection Respiratory Protection
(Safety Glasses/Goggles, Face Shield) (Chemical-Resistant Gloves) (Lab Coat, Apron) (Fume Hood/Respirator)

Safe Handling Achieved

Click to download full resolution via product page

Caption: Core PPE components for handling Isopropyl trioleyl titanate.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a well-defined operational plan is critical to minimizing exposure and ensuring the
safe handling of Isopropyl trioleyl titanate.

Preparation and Weighing:

o Designated Area: All handling of Isopropyl trioleyl titanate should occur in a designated
area, such as a chemical fume hood, to contain any potential spills or vapors.[5]

o Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill
containment materials, and waste containers, are readily accessible.

o Weighing: If weighing is required, perform this task within the fume hood or in a ventilated
balance enclosure. Use a disposable weighing boat to prevent contamination of the balance.

Dispensing and Transferring:
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» Controlled Dispensing: When transferring the liquid, use a pipette or a graduated cylinder to
ensure accurate measurement and minimize the risk of splashing.

e Avoid Splashing: Pour liquids slowly and carefully to avoid generating aerosols or splashes.

e Secure Containers: Ensure all containers are clearly labeled and securely capped when not
in use.

Disposal Plan: Responsible Waste Management

Proper disposal of Isopropyl trioleyl titanate and any contaminated materials is a critical
component of laboratory safety and environmental responsibility. All waste disposal must be
carried out in accordance with local, state, and federal regulations.[2]

Waste Segregation and Collection:

o Designated Waste Container: Use a dedicated, clearly labeled, and chemically resistant
container for all Isopropyl trioleyl titanate waste.

o Contaminated Materials: Any materials that come into contact with the compound, such as
gloves, weighing boats, and paper towels, should be considered contaminated and disposed
of in the designated waste container.

Disposal Procedure:

o Consult Safety Officer: Before initiating disposal, consult with your institution's Environmental
Health and Safety (EHS) officer for specific guidance.

o Hazardous Waste Collection: Arrange for the collection of the hazardous waste by a licensed
disposal company. Do not pour Isopropyl trioleyl titanate down the drain or dispose of it
with general laboratory waste.[2]
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Disposal Workflow for Isopropyl Trioleyl Titanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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